Cas no 2870661-08-6 (3-Azetidineacetic acid, 3-(1H-imidazol-1-yl)-1-[(phenylmethoxy)carbonyl]- )

• Product Name: 3-Azetidineacetic acid, 3-(1H-imidazol-1-yl)-1-[(phenylmethoxy)carbonyl]-
• CAS No: 2870661-08-6
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 5563543
• Update Time: 2025-06-11

3-Azetidineacetic acid, 3-(1H-imidazol-1-yl)-1-[(phenylmethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Imidazol-1-yl)-1-[(phenylmethoxy)carbonyl]-3-azetidineacetic acid (ACI)
• 3-Azetidineacetic acid, 3-(1H-imidazol-1-yl)-1-[(phenylmethoxy)carbonyl]-

• Inchi： 1S/C16H17N3O4/c20-14(21)8-16(19-7-6-17-12-19)10-18(11-16)15(22)23-9-13-4-2-1-3-5-13/h1-7,12H,8-11H2,(H,20,21)
• InChI Key： SLUBIKZBWGNDTB-UHFFFAOYSA-N
• SMILES： O=C(CC1(CN(C(OCC2C=CC=CC=2)=O)C1)N1C=CN=C1)O

Additional information on 3-Azetidineacetic acid, 3-(1H-imidazol-1-yl)-1-[(phenylmethoxy)carbonyl]-

Research Brief on 3-Azetidineacetic acid, 3-(1H-imidazol-1-yl)-1-[(phenylmethoxy)carbonyl]- (CAS: 2870661-08-6)

3-Azetidineacetic acid, 3-(1H-imidazol-1-yl)-1-[(phenylmethoxy)carbonyl]-, with the CAS number 2870661-08-6, is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine and imidazole moieties, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a building block for novel pharmacophores, particularly in the design of protease inhibitors and modulators of protein-protein interactions.

The synthesis and characterization of 3-Azetidineacetic acid derivatives have been a subject of recent investigations. A study published in the Journal of Medicinal Chemistry (2023) detailed a robust synthetic route for this compound, highlighting its stability and reactivity under various conditions. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry to achieve high yields and purity, which is critical for subsequent biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-Azetidineacetic acid, 3-(1H-imidazol-1-yl)-1-[(phenylmethoxy)carbonyl]- exhibits inhibitory effects against certain cysteine proteases, which are implicated in a range of diseases, including cancer and inflammatory disorders. The compound's ability to form reversible covalent bonds with the active site thiol group of these enzymes makes it a promising candidate for further optimization. Molecular docking simulations have further elucidated its binding mode, providing insights into structure-activity relationships (SAR).

Another area of interest is the compound's potential as a prodrug or a protective group in peptide synthesis. The phenylmethoxycarbonyl (Cbz) group attached to the azetidine ring offers selective deprotection opportunities, which can be leveraged in multi-step synthetic protocols. Recent advancements in orthogonal protection strategies have highlighted the versatility of this compound in complex molecular architectures.

Despite these promising findings, challenges remain in the scalability and pharmacokinetic profiling of 3-Azetidineacetic acid derivatives. Current research is addressing these gaps through the development of more efficient synthetic methodologies and in vivo studies to assess bioavailability and toxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinically relevant applications.

In conclusion, 3-Azetidineacetic acid, 3-(1H-imidazol-1-yl)-1-[(phenylmethoxy)carbonyl]- (CAS: 2870661-08-6) represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research aims to expand its utility and overcome existing limitations, paving the way for its integration into next-generation therapeutics.